Cas no 2228163-92-4 (4-(3-bromo-4-hydroxyphenyl)butanal)

• Product Name: 4-(3-bromo-4-hydroxyphenyl)butanal
• CAS No: 2228163-92-4
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• CID: 6197520
• PubChem ID: 165642784
• Update Time: 2025-08-05

4-(3-bromo-4-hydroxyphenyl)butanal Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromo-4-hydroxyphenyl)butanal
• 2228163-92-4
• EN300-1906693

• Inchi： 1S/C10H11BrO2/c11-9-7-8(3-1-2-6-12)4-5-10(9)13/h4-7,13H,1-3H2
• InChI Key： VSXSPGFRFSZPDQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CCCC=O)O

Computed Properties

• Exact Mass: 241.99424g/mol
• Monoisotopic Mass: 241.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų

Additional information on 4-(3-bromo-4-hydroxyphenyl)butanal

4-(3-Bromo-4-Hydroxyphenyl)Butanal: A Comprehensive Overview

4-(3-Bromo-4-Hydroxyphenyl)Butanal, also known by its CAS number 2228163-92-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a bromine atom, a hydroxyl group, and an aldehyde functional group. The presence of these functional groups makes it a versatile molecule with potential applications in drug design, material science, and environmental chemistry.

The molecular structure of 4-(3-Bromo-4-Hydroxyphenyl)Butanal consists of a phenyl ring substituted with a bromine atom at the 3-position and a hydroxyl group at the 4-position. The aldehyde group is attached to the phenyl ring via a four-carbon chain. This arrangement imparts the molecule with both aromatic and aliphatic characteristics, making it a valuable substrate for various chemical reactions. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of anti-inflammatory and anticancer agents.

One of the key aspects of 4-(3-Bromo-4-Hydroxyphenyl)Butanal is its reactivity. The aldehyde group is highly reactive, enabling it to participate in condensation reactions such as the aldol reaction. These reactions are fundamental in organic synthesis and have been exploited to construct complex molecular frameworks. Moreover, the hydroxyl group on the phenyl ring can undergo various oxidation and protection reactions, further expanding the versatility of this compound.

In terms of physical properties, 4-(3-Bromo-4-Hydroxyphenyl)Butanal has a melting point of approximately 125°C and a boiling point around 180°C under standard conditions. Its solubility in common solvents such as water and ethanol has been studied extensively, making it suitable for use in both aqueous and organic reaction media. Recent advancements in analytical techniques have allowed for precise determination of its spectroscopic properties, including UV-Vis and NMR spectra, which are essential for structural elucidation and quality control.

The synthesis of 4-(3-Bromo-4-Hydroxyphenyl)Butanal typically involves multi-step processes that incorporate both classical organic chemistry methods and modern catalytic techniques. One common approach involves the bromination of a phenol derivative followed by aldehyde formation through oxidation or condensation reactions. Researchers have also explored green chemistry methods to synthesize this compound, such as using microwave-assisted synthesis or enzymatic catalysis, which offer advantages in terms of efficiency and environmental impact.

The applications of 4-(3-Bromo-4-Hydroxyphenyl)Butanal span across various industries. In pharmaceuticals, it serves as an intermediate in the synthesis of bioactive compounds targeting inflammatory diseases and cancer. For instance, recent studies have demonstrated its potential as a lead compound for developing inhibitors against specific enzymes involved in cancer progression. In material science, this compound has been investigated for its ability to form self-assembled monolayers on surfaces, which could find applications in sensors and nanotechnology.

In environmental chemistry, 4-(3-Bromo-4-Hydroxyphenyl)Butanal has been studied for its role as a precursor in the formation of persistent organic pollutants (POPs). Understanding its behavior under different environmental conditions is crucial for assessing its potential impact on ecosystems. Recent research has focused on its degradation pathways under UV light and microbial action, providing insights into strategies for mitigating environmental contamination.

The latest research on 4-(3-Bromo-4-Hydroxyphenyl)Butanal has also explored its interactions with biological systems. Studies have shown that this compound exhibits moderate cytotoxicity against certain cancer cell lines, suggesting its potential as an anticancer agent. However, further investigations are required to fully understand its mechanism of action and toxicity profile before it can be considered for clinical applications.

In conclusion, 4-(3-Bromo-4-Hydroxyphenyl)Butanal, with its unique structure and versatile functional groups, continues to be a subject of intense research across multiple disciplines. Its applications range from drug discovery to material science, with ongoing studies focusing on optimizing its synthesis methods and exploring new avenues for utilization. As our understanding of this compound deepens, it holds promise for contributing to advancements in both academic research and industrial applications.